3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol
• IUPAC Name: 3-methyl-7-(trifluoromethyl)-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C11H10F3NO/c1-6-4-7-2-3-8(11(12,13)14)5-9(7)10(16)15-6/h2-3,5-6H,4H2,1H3,(H,15,16)
• InChI Key: SINPSMITONWSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=C(C=C2)C(F)(F)F)C(=O)N1

Description

3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[1-Methyl-2-(4-trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester (I-43c: 420 mg, 1.525 mmol) in POCl3 (4.2 mL) was refluxed with P2O5 (433 mg, 3.05 mmol) at 110° C. for 2 hours to afford the crude product. The reaction was monitored by TLC (20% ethylacetate in hexane). Purification by column chromatography on silica gel (40% ethylacetate in hexane) afforded 40 mg of the product (11.46% yield).